Cas no 105172-79-0 (5-Bromo-2-chloro-3-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-2-chloro-3-(trifluoromethyl)aniline
• CAS No: 105172-79-0
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 2619931
• PubChem ID: 13671857
• Update Time: 2025-04-21

5-Bromo-2-chloro-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-(trifluoromethyl)aniline
• 5-BROMO-2-CHLORO-3-TRIFLUOROMETHYLANILINE
• DTXSID80546355
• 105172-79-0
• 5-Bromo-2-chloro-3-(trifluoromethyl)aniline

• Inchi： 1S/C7H4BrClF3N/c8-3-1-4(7(10,11)12)6(9)5(13)2-3/h1-2H,13H2
• InChI Key： JJHIPAVNYPOJRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)(F)F)C=1)Cl)N

Computed Properties

• Exact Mass: 272.91677Da
• Monoisotopic Mass: 272.91677Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų